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Compound of Interest

Compound Name: Fmoc-9-aminononanoic acid

Cat. No.: B1463676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a viable synthetic route to Fmoc-9-
aminononanoic acid, a valuable building block in peptide synthesis and drug development.

The synthesis commences with the readily available starting material, azelaic acid. This

document details the necessary experimental protocols, presents quantitative data in a clear

format, and includes visualizations to elucidate the synthesis workflow.

Introduction
Fmoc-9-aminononanoic acid is a derivative of a long-chain amino acid that serves as a

flexible linker in various biochemical applications. The fluorenylmethyloxycarbonyl (Fmoc)

protecting group on the amine allows for its use in standard solid-phase peptide synthesis

(SPPS), enabling the introduction of a nine-carbon spacer within a peptide sequence. This can

be crucial for modifying the pharmacokinetic properties of peptide-based therapeutics or for

creating specific spatial arrangements in bioactive conjugates. This guide outlines a robust

chemical synthesis of Fmoc-9-aminononanoic acid from azelaic acid.

Overall Synthesis Route
The synthesis of Fmoc-9-aminononanoic acid from azelaic acid can be accomplished

through a four-step process. This route is designed to be practical for a standard organic

chemistry laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1463676?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

